6-(Aminomethyl)-2-cyclopropyl-3,4-dihydropyrimidin-4-one dihydrochloride

• IUPAC Name: 4-(aminomethyl)-2-cyclopropyl-1H-pyrimidin-6-one;dihydrochloride
• InChI: InChI=1S/C8H11N3O.2ClH/c9-4-6-3-7(12)11-8(10-6)5-1-2-5;;/h3,5H,1-2,4,9H2,(H,10,11,12);2*1H
• InChI Key: BQWAQTCVYLTXBT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=O)N2)CN.Cl.Cl
• Molecular Formula: C8H13Cl2N3O
• Molecular Weight: 238.11 g/mol
• CAS No.: 2094499-25-7

Description

6-(Aminomethyl)-2-cyclopropyl-3,4-dihydropyrimidin-4-one dihydrochloride is a useful research compound. Its molecular formula is C8H13Cl2N3O and its molecular weight is 238.11. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• 6-(Aminomethyl)-2-cyclopropyl-3,4-dihydropyrimidin-4-one dihydrochloride and its derivatives have been synthesized and evaluated for their biological activities. These compounds are significant in the field of drugs and pharmaceuticals due to their antimicrobial properties (Dangar, 2017).

Antiviral Applications

• Certain derivatives of dihydropyrimidin-4-one, closely related to the mentioned compound, have been designed as potent and specific inhibitors of the HIV-1 reverse transcriptase. This highlights their potential in antiviral therapy, particularly in HIV treatment (Mai et al., 1999).

Chemical Reactivity and Synthesis Methods

• The chemical reactivity of this compound under various conditions has been extensively studied. Different synthetic methods have been developed for various derivatives, demonstrating the versatility of this compound in chemical synthesis (Novakov et al., 2017).

Novel Functionalized Derivatives

• Novel functionalized derivatives of dihydropyrimidin-4-one have been synthesized, opening pathways for new pharmacological applications. These derivatives have shown potential in antimicrobial and other biological activities (Sukach et al., 2007).

Antimicrobial Activity

• Derivatives of 3,4-dihydropyrimidin-2-thione, including those incorporating the alkaloid cytisine, have been synthesized and displayed pronounced antimicrobial activity, indicating the compound's potential in combating microbial infections (Kulakov, 2011).

Potential in Medicinal Chemistry

• The compound and its derivatives have shown significant potential in medicinal chemistry, particularly in the development of new drugs with antiproliferative, antiviral, and antimicrobial properties. This highlights its versatility and importance in pharmaceutical research (Nishimura et al., 2022).